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Compound of Interest

1-(Morpholin-4-ylmethyl)-2-
Compound Name:
naphthol

cat. No.: B1265929

For Immediate Reference: Researchers, scientists, and drug development professionals must
handle 1-(Morpholin-4-ylmethyl)-2-naphthol with care, recognizing its hazardous properties.
This guide provides essential safety and disposal information to ensure compliant and safe
laboratory operations.

This compound is classified as harmful if swallowed or inhaled, a skin and eye irritant, and is
very toxic to aquatic life.[1] Proper disposal is not merely a matter of compliance but a critical
step in protecting laboratory personnel and the environment. Adherence to institutional and
local environmental regulations is mandatory.

Key Safety and Hazard Information

Before handling, it is crucial to be aware of the chemical's properties and associated hazards.
This information is critical for safe handling and in the event of an accidental spill.
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Property Value
Molecular Formula C15H17NO2[1]
Molecular Weight 243.30 g/mol [1]
Appearance Beige solid[2]

Harmful if swallowed or inhaled.[1][2] Causes

skin irritation and serious eye damage.[1] May

Hazards . S .
cause respiratory irritation.[1] Very toxic to
aquatic life.[1][2]

Toxicity (LD50) 320 mg/kg (Intravenous, mouse)[3]

Wear protective gloves, protective clothing, eye
) ) protection, and face protection.[1] Use only in a
Personal Protective Equipment (PPE) ) _
well-ventilated area or under a chemical fume

hood.[2][4]

Experimental Protocol: Waste Disposal Procedure

The following step-by-step protocol outlines the recommended procedure for the disposal of 1-
(Morpholin-4-ylmethyl)-2-naphthol waste in a laboratory setting. This procedure is based on
general guidelines for hazardous chemical waste management.

1. Waste Segregation and Collection:

» Designate a specific, clearly labeled hazardous waste container for 1-(Morpholin-4-
ylmethyl)-2-naphthol and any materials contaminated with it (e.g., gloves, weighing paper,
contaminated glassware).

e The container must be made of a compatible material and have a tightly sealing lid.

» Do not mix this waste with other chemical waste streams, such as halogenated solvents or
acidic waste, to prevent unforeseen reactions.

2. Container Labeling and Storage:
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o Label the waste container with "Hazardous Waste" and the full chemical name: "1-
(Morpholin-4-ylmethyl)-2-naphthol”.

« List the approximate concentration and quantity of the waste.

o Store the sealed container in a designated, cool, dry, and well-ventilated secondary
containment area, away from incompatible materials.

3. Spill Management:

 In the event of a spill, evacuate the immediate area.

o Ensure adequate ventilation and wear appropriate PPE.

o Cover the spill with an inert absorbent material such as vermiculite or sand.

o Collect the absorbed material using non-sparking tools and place it into the designated
hazardous waste container.

4. Final Disposal:

o Once the waste container is full, or in accordance with your institution's policies, arrange for
its disposal through your Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.

o Complete all required waste disposal forms, providing an accurate description of the
contents.

e Do not attempt to dispose of this chemical down the drain or in regular trash, as it is very
toxic to aquatic life.[1][2]

While chemical neutralization can be a method for treating some hazardous waste, specific,
validated protocols for 1-(Morpholin-4-ylmethyl)-2-naphthol are not readily available.
Therefore, the most prudent and compliant method of disposal is through a certified hazardous
waste management service.

Disposal Workflow
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The following diagram illustrates the logical flow for the proper disposal of 1-(Morpholin-4-
ylmethyl)-2-naphthol waste.
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Caption: Workflow for the compliant disposal of 1-(Morpholin-4-ylmethyl)-2-naphthol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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